Cas no 10191-24-9 (3-Hydroxyhexanoic Acid)

3-Hydroxyhexanoic Acid (3-HHA) is a six-carbon hydroxy fatty acid with a hydroxyl group at the β-position. It serves as a key monomer in the production of biodegradable polyhydroxyalkanoate (PHA) polymers, particularly poly(3-hydroxyhexanoate) (P3HHx), which exhibits favorable mechanical and thermal properties. The compound is synthesized via microbial fermentation or chemical methods, offering versatility in applications such as biomedical materials, packaging, and specialty chemicals. Its structural features enable tunable polymer characteristics, including elasticity and biodegradability. 3-HHA is also studied for its potential in drug delivery systems due to its biocompatibility. The product is typically supplied as a high-purity solid or solution, ensuring consistency for research and industrial use.
3-Hydroxyhexanoic Acid structure
3-Hydroxyhexanoic Acid structure
Product Name:3-Hydroxyhexanoic Acid
CAS No:10191-24-9
MF:C6H12O3
MW:132.157682418823
CID:212276
PubChem ID:151492
Update Time:2025-06-07

3-Hydroxyhexanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,3-hydroxy-
    • 3-Hydroxyhexanoic Acid
    • 3(R,S)-hydroxyhexanoic acid
    • 3-Hydroxycaproic acid
    • 3-Hydroxy-capronsaeure
    • 3-Hydroxyhexanoate
    • 3-hydroxy-hexanoic acid
    • Acide hydroxy-3 hexanoique
    • A-Hydroxycaproic Acid
    • A-Hydroxyhexanoic Acid
    • A-Hydroxy-n-caproic Acid
    • DL-3-hydroxy caproic acid
    • Hexanoic acid,3-hydroxy
    • n-butanolacetic acid
    • 3-HYDROXYHEXANOICACID
    • NS00128884
    • CHEBI:37035
    • racemic 3-hydroxyhexanoic acid
    • UNII-48NUX22XXO
    • Hexanoic acid, 3-hydroxy-
    • SCHEMBL20843
    • Z982132146
    • 10191-24-9
    • FEMA NO. 5005
    • AKOS011682999
    • 3-HYDROXYHEXANOIC ACID, (+/-)-
    • 3-hydroxy hexanoic acid
    • PD078037
    • 3-Hydroxy C6:0 fatty acid
    • .BETA.-HYDROXYCAPROIC ACID
    • DTXSID40906794
    • LMFA01050012
    • BS-52133
    • HPMGFDVTYHWBAG-UHFFFAOYSA-N
    • E77200
    • (+/-)-3-Hydroxyhexanoic Acid
    • 48NUX22XXO
    • EN300-79913
    • FT-0669373
    • MFCD02259045
    • Q27117019
    • .BETA.-HYDROXYHEXANOIC ACID
    • J-000518
    • Inchi: 1S/C6H12O3/c1-2-3-5(7)4-6(8)9/h5,7H,2-4H2,1H3,(H,8,9)
    • InChI Key: HPMGFDVTYHWBAG-UHFFFAOYSA-N
    • SMILES: OC(CC(=O)O)CCC

Computed Properties

  • Exact Mass: 132.07900
  • Monoisotopic Mass: 132.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 90.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 57.5A^2

Experimental Properties

  • Density: 1.1
  • Boiling Point: 259.6°Cat760mmHg
  • Flash Point: 125.1°C
  • Refractive Index: 1.46
  • Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
  • PSA: 57.53000
  • LogP: 0.62210
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Hydroxyhexanoic Acid Security Information

3-Hydroxyhexanoic Acid Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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